Cas no 646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-)
![1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/646515-05-1x300.png)
646515-05-1 structure
Product Name:1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646515-05-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.45004
CID:420074
PubChem ID:10384597
1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
- 2-[3-(2-ethylphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
- DTXSID20439095
- SCHEMBL1386348
- 646515-05-1
-
- InChIKey: VTYJZDVMTAZIMU-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H21NO4S/c1-4-15-7-5-6-8-18(15)26(24,25)20-14(3)21(12-19(22)23)17-10-9-13(2)11-16(17)20/h5-11H,4,12H2,1-3H3,(H,22,23)
- SMILES: CCC1=CC=CC=C1S(=O)(=O)C2=C(N(C3=C2C=C(C=C3)C)CC(=O)O)C
Computed Properties
- Exact Mass: 371.11923
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 371.11912932g/mol
- Heavy Atom Count: 26
- Complexity: 614
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 84.8Ų
Experimental Properties
- PSA: 76.37
1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Related Literature
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Mihaela Dascalu,Dorina M. Opris RSC Adv., 2015,5, 104516-104523
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Hari Paudyal,Elena R. Margine J. Mater. Chem. C, 2022,10, 7917-7924
-
3. Back cover
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Tobias Schellhorn,Bernhard Müller,Manuel Walch,Jatinder Kaur,Alexander Wörle,Yvonne Kohl,Torsten Mayr Lab Chip, 2021,21, 4237-4248
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M. Kolek,F. Otteny,C. Mück-Lichtenfeld,C. Einholz,J. Becking,E. Schleicher,P. Bieker Energy Environ. Sci., 2017,10, 2334-2341
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Ashish Dubey,Nirmal Adhikari,Sally Mabrouk,Fan Wu,Ke Chen,Shangfeng Yang,Qiquan Qiao J. Mater. Chem. A, 2018,6, 2406-2431
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Dapeng Chen,Xinyu Qu,Jinjun Shao,Wenjun Wang J. Mater. Chem. B, 2020,8, 2990-3004
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Muzhong Luo,Shengjiang Yang,Xuebo Quan,Delin Sun,Jian Zhou Phys. Chem. Chem. Phys., 2019,21, 9342-9351
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Zdeněk Weiss J. Anal. At. Spectrom., 2006,21, 691-696
646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-) Related Products
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